Cas no 188883-58-1 (ethyl 2-[(3S)-piperidin-3-yl]acetate)

• Product Name: ethyl 2-[(3S)-piperidin-3-yl]acetate
• CAS No: 188883-58-1
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD09955431
• CID: 828365
• PubChem ID: 45358837
• Update Time: 2025-11-02

ethyl 2-[(3S)-piperidin-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 2-(piperidin-3-yl)acetate hydrochloride
• LogP
• (S)-Ethyl 2-(Piperidin-3-yl)acetate
• (S)-Piperidin-3-yl-acetic acid ethyl ester
• ethyl 2-[(3S)-piperidin-3-yl]acetate,hydrochloride
• (S)-ETHYL 3-PIPERIDINYLACETATE HCL
• (3S)-3-Piperidineacetic acid ethyl ester
• (S)-3-piperidine acetate ethyl ester HCl
• ethyl 2-[(3S)-piperidin-3-yl]acetate
• ethyl (S)-2-(piperidin-3-yl)acetate hydrochloride
• Ethyl(S)-2-(piperidin-3-yl)acetatehydrochloride
• CS-0172275
• (S)-Piperidin-3-yl-acetic acid ethyl ester hydrochloride
• AS-37827
• MFCD09955431
• (S)-Ethyl 3-piperidinylacetate hydrochloride
• DB-000774
• DTXSID00670060
• 188883-58-1
• 2364523-82-8
• Ethyl (S)-2-(3-Piperidyl)acetate HCl
• Ethyl [(3S)-piperidin-3-yl]acetate--hydrogen chloride (1/1)
• ethyl 2-[(3S)-piperidin-3-yl]acetate;hydrochloride
• AKOS015897990

• MDL： MFCD09955431
• Inchi： 1S/C9H17NO2.ClH/c1-2-12-9(11)6-8-4-3-5-10-7-8;/h8,10H,2-7H2,1H3;1H/t8-;/m0./s1
• InChI Key： NUFQPPPCFKZWRT-QRPNPIFTSA-N
• SMILES： Cl.O(CC)C(C[C@H]1CNCCC1)=O

Computed Properties

• Exact Mass: 207.10274
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 0.969±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 232.8±13.0 ºC (760 Torr),
• Flash Point: 94.6±19.8 ºC,
• Solubility: Slightly soluble (33 g/l) (25 º C),
• PSA: 38.33

ethyl 2-[(3S)-piperidin-3-yl]acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on ethyl 2-[(3S)-piperidin-3-yl]acetate

Recent Advances in the Study of 188883-58-1 and Ethyl 2-[(3S)-Piperidin-3-yl]Acetate in Chemical Biology and Pharmaceutical Research

The chemical compound 188883-58-1 and its derivative, ethyl 2-[(3S)-piperidin-3-yl]acetate, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, especially in the context of central nervous system (CNS) disorders and other therapeutic areas. This research briefing aims to provide a comprehensive overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of ethyl 2-[(3S)-piperidin-3-yl]acetate, a key intermediate in the production of various pharmacologically active molecules. The compound's chiral center at the 3-position of the piperidine ring is critical for its biological activity, as it influences the binding affinity to target receptors. Researchers have developed novel synthetic routes to produce this compound with high enantiomeric purity, which is essential for ensuring the efficacy and safety of downstream drug candidates.

In vitro and in vivo studies have demonstrated that derivatives of 188883-58-1 exhibit promising activity as modulators of neurotransmitter systems, particularly those involving dopamine and serotonin. These findings suggest potential applications in the treatment of psychiatric disorders such as schizophrenia, depression, and anxiety. Additionally, the compound's ability to cross the blood-brain barrier (BBB) has been a focal point of recent research, as this property is crucial for the development of CNS-targeted therapeutics.

One of the most significant breakthroughs in this area is the identification of ethyl 2-[(3S)-piperidin-3-yl]acetate as a precursor for the synthesis of novel gamma-aminobutyric acid (GABA) receptor agonists. GABA receptors play a pivotal role in regulating neuronal excitability, and their modulation is a well-established strategy for treating epilepsy and other neurological conditions. Recent preclinical studies have shown that these agonists exhibit high selectivity and potency, with reduced off-target effects compared to existing therapies.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions between 188883-58-1 derivatives and their biological targets. These studies have enabled researchers to optimize the chemical structure of these compounds, enhancing their pharmacokinetic and pharmacodynamic properties. For instance, modifications to the ester moiety of ethyl 2-[(3S)-piperidin-3-yl]acetate have been shown to improve metabolic stability and oral bioavailability.

Despite these advancements, challenges remain in the development of 188883-58-1-based therapeutics. Issues such as potential toxicity, drug-drug interactions, and the need for targeted delivery systems are areas of ongoing investigation. Recent collaborative efforts between academic institutions and pharmaceutical companies have aimed to address these challenges through innovative formulation strategies and advanced drug delivery technologies.

In conclusion, the study of 188883-58-1 and ethyl 2-[(3S)-piperidin-3-yl]acetate represents a promising frontier in chemical biology and pharmaceutical research. The latest findings underscore the potential of these compounds to serve as the foundation for next-generation therapeutics, particularly in the treatment of CNS disorders. Continued research in this area is expected to yield further insights into their mechanisms of action and clinical applications, paving the way for the development of safer and more effective drugs.